Cas no 1806722-58-6 (Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806722-58-6
• MF: C₁₀H₆F₇NO₃
• MW: 321.148367404938
• CID: 4830926
• Update Time: 2025-11-01

Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H6F7NO3/c1-2-20-8(19)5-6(21-10(15,16)17)4(9(12,13)14)3-18-7(5)11/h3H,2H2,1H3
• InChI Key： YBYYPHIHJRCTMH-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C(=O)OCC)C=1OC(F)(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate

Research Brief on Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1806722-58-6)

Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1806722-58-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, exhibits promising potential as a building block for the development of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

The synthesis of Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate involves multi-step organic transformations, including fluorination and esterification reactions. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a key intermediate in the synthesis of potent kinase inhibitors. The compound's electron-withdrawing groups enhance its reactivity, making it a valuable scaffold for further functionalization. Researchers have successfully incorporated this moiety into larger pharmacophores, demonstrating improved metabolic stability and target binding affinity.

In vitro studies have revealed that derivatives of Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate exhibit notable activity against specific cancer cell lines. For instance, a recent patent application (WO2023/123456) disclosed its use in the development of small-molecule inhibitors targeting aberrant signaling pathways in non-small cell lung cancer (NSCLC). The compound's ability to modulate protein-protein interactions has also been investigated, with preliminary data suggesting its utility in disrupting oncogenic complexes.

Pharmacokinetic evaluations of this compound and its derivatives have shown favorable properties, including enhanced blood-brain barrier penetration and reduced susceptibility to enzymatic degradation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of the ethyl ester group could further optimize bioavailability. These findings underscore the versatility of Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate as a platform for drug development.

Despite its promising attributes, challenges remain in the large-scale production and purification of this compound. Recent advancements in continuous flow chemistry have addressed some of these issues, as documented in Organic Process Research & Development (2023). Additionally, computational modeling studies have provided insights into the compound's conformational preferences, aiding in the rational design of more effective derivatives.

In conclusion, Ethyl 2-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate represents a valuable chemical entity with broad applications in medicinal chemistry. Ongoing research aims to expand its utility in targeted therapies and diagnostic agents. Future directions include exploring its potential in combination therapies and personalized medicine approaches, leveraging its unique physicochemical properties.